Cas no 920314-33-6 (Benzamide, N-(2-aminophenyl)-4-[(5-nitro-2H-indazol-2-yl)methyl]-)

• Product Name: Benzamide, N-(2-aminophenyl)-4-[(5-nitro-2H-indazol-2-yl)methyl]-
• CAS No: 920314-33-6
• MF: C₂₁H₁₇N₅O₃
• MW: 387.391383886337
• CID: 757612
• PubChem ID: 16045636
• Update Time: 2025-04-19

Benzamide, N-(2-aminophenyl)-4-[(5-nitro-2H-indazol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-aminophenyl)-4-[(5-nitro-2H-indazol-2-yl)methyl]-
• N-(2-aminophenyl)-4-[(5-nitroindazol-2-yl)methyl]benzamide
• 920314-33-6
• SCHEMBL3553144
• N-(2-Aminophenyl)-4-[(5-nitro-2H-indazol-2-yl)methyl]benzamide
• DTXSID20581462
• n-(2-aminophenyl)-4-((5-nitro-2h-indazol-2-yl)methyl)benzamide

• Inchi： 1S/C21H17N5O3/c22-18-3-1-2-4-20(18)23-21(27)15-7-5-14(6-8-15)12-25-13-16-11-17(26(28)29)9-10-19(16)24-25/h1-11,13H,12,22H2,(H,23,27)
• InChI Key： QTYJJNQDRVQOII-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1C=C2C=C(C=CC2=N1)[N+](=O)[O-])NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 387.13313942g/mol
• Monoisotopic Mass: 387.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 119Ų